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Abstract

This technical guide provides a comprehensive overview of tetramethoxymethane, also
known as tetramethyl orthocarbonate. It covers the nomenclature, physicochemical properties,
synthesis, purification, and spectroscopic analysis of this versatile reagent. Detailed
experimental protocols are provided for its synthesis and purification, and its characteristic
spectroscopic data are presented. This document is intended to be a valuable resource for
researchers, scientists, and professionals in drug development who utilize or are interested in
the applications of tetramethoxymethane.

Nomenclature and Identification

The compound commonly known as tetramethyl orthocarbonate is systematically named
tetramethoxymethane according to IUPAC nomenclature.[1][2][3][4] It is the simplest

orthoester of carbonic acid.
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Identifier Value
IUPAC Name Tetramethoxymethane[1][2][3][4]
Tetramethyl orthocarbonate, Methane,
Synonyms
tetramethoxy-[1][3][4]
CAS Number 1850-14-2[1][3][4]

Molecular Formula

CsH1204[1][3]

Molecular Weight 136.15 g/mol [5]

nch INChl=1S/C5H1204/c1-6-5(7-2,8-3)9-4/h1-
4H3[3][5]

InChlKey AHIJWSRRHTXRLAQ-UHFFFAQY SA-N[3][5]

SMILES COC(OC)(0C)OCI5]

Physicochemical Properties

Tetramethoxymethane is a colorless liquid with a characteristic odor.[2] It is sensitive to

moisture and should be stored under anhydrous conditions.[6][7]

Property Value

Appearance Colorless liquid[2][8]

Boiling Point 114 °C (lit.)[5][6][7]

Melting Point -5 °C (lit.)[5][6][7]

Density 1.023 g/mL at 25 °C (lit.)[5][6][7]

Refractive Index (n20/D)

1.385 (lit.)[5][6][7]

Flash Point

22 °C (71.6 °F) - closed cup[5]

Solubility

Soluble in chloroform, ethyl acetate, methanol.

[6]
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Synthesis of Tetramethoxymethane

Several synthetic routes to tetramethoxymethane have been reported. The classical synthesis
involves the reaction of chloropicrin with sodium methoxide.[2] Other methods include the
reaction of trichloromethanesulfenyl chloride or trichloroacetonitrile with sodium methoxide, and
the reaction of carbon disulfide with thallium methoxide or dimethyl dibutylstannate.[2]

Synthesis from Chloropicrin and Sodium Methoxide

This is a widely used laboratory-scale synthesis. The overall reaction is as follows:
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CIsCNO:2 (Chloropicrin)

—>  C(OCHBs)4 (Tetramethoxymethane)

4 NaOCHs (Sodium Methoxide)

>  NaNO:

> 3 NaCl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Tetramethoxymethane
(Tetramethyl Orthocarbonate)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120706#iupac-name-for-tetramethyl-orthocarbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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